Cas no 284486-91-5 (1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-)
284486-91-5 structure
Product Name:1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
CAS No:284486-91-5
MF:C15H11FIN3O2
MW:411.169618844986
CID:1434762
Update Time:2024-08-15
1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
- 1H-Benzimidazole-5-carboxylic acid, 7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
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- Inchi: 1S/C15H11FIN3O2/c1-7-4-8(17)2-3-10(7)20-13-9(15(21)22)5-11-14(12(13)16)19-6-18-11/h2-6,20H,1H3,(H,18,19)(H,21,22)
- InChI Key: HGNFTINEEIDDLT-UHFFFAOYSA-N
- SMILES: C1NC2=C(F)C(NC3=CC=C(I)C=C3C)=C(C(O)=O)C=C2N=1
Computed Properties
- Exact Mass: 410.98763
Experimental Properties
- Density: 1.901±0.06 g/cm3(Predicted)
- Boiling Point: 581.0±50.0 °C(Predicted)
- PSA: 78.01
- pka: 2.98±0.30(Predicted)
1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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